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Compound of Interest

Compound Name:
Methyl 4-aminothiophene-3-

carboxylate Hydrochloride

Cat. No.: B057268 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Methyl 4-aminothiophene-3-
carboxylate Hydrochloride, a key intermediate in organic synthesis. This document outlines

its fundamental physicochemical properties, a detailed experimental protocol for its synthesis,

and a visual representation of the synthetic pathway.

Core Physicochemical Data
The quantitative properties of Methyl 4-aminothiophene-3-carboxylate Hydrochloride are

summarized in the table below for easy reference and comparison.
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Property Value Citations

Molecular Weight 193.65 g/mol [1][2][3][4]

Molecular Formula
C₆H₇NO₂S·HCl or

C₆H₈ClNO₂S
[1][2][4][5]

CAS Number 39978-14-8 [1][2][4]

Appearance Brown Powder [5]

Melting Point 203-204°C [5]

Boiling Point 295.9°C at 760 mmHg [5]

Flash Point 132.8°C [5]

Purity ≥97% [3][6]

SMILES Cl.COC(=O)C1=CSC=C1N [2][4]

InChIKey
JGIRDDQLZLXRKQ-

UHFFFAOYSA-N
[2][5]

Synthesis of Methyl 4-aminothiophene-3-
carboxylate
The synthesis of the parent compound, Methyl 4-aminothiophene-3-carboxylate, is a critical

step prior to its conversion to the hydrochloride salt. A common method involves the reaction of

a thiophene precursor with hydroxylamine hydrochloride. The resulting amine can then be

treated with hydrochloric acid to yield the final product.

Experimental Protocol
A representative synthesis for the related 3-aminothiophenes involves the reaction of a 3-

oxotetrahydrothiophene with hydroxylamine hydrochloride.[7] A specific synthesis for the parent

compound, methyl 4-aminothiophene-3-carboxylate, has been reported with high yield.[1] The

following is a generalized protocol based on these findings:

Reaction Setup: A mixture of methyl 4-oxotetrahydrothiophene-3-carboxylate (1.0 eq) and

hydroxylamine hydrochloride (1.2 eq) is prepared in a suitable polar, inert solvent such as
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methanol or acetonitrile.[1][7]

Reflux: The reaction mixture is heated to reflux and stirred for a period of 1 to 5 hours.[1][7]

The progress of the reaction can be monitored by techniques such as Thin Layer

Chromatography (TLC).

Quenching and Extraction: Upon completion, the reaction is cooled to room temperature.

The mixture is then quenched with a saturated sodium bicarbonate solution and extracted

multiple times with an organic solvent like ethyl acetate.[1]

Drying and Concentration: The combined organic phases are dried over anhydrous sodium

sulfate, filtered, and concentrated under reduced pressure to yield crude methyl 4-

aminothiophene-3-carboxylate.[1]

Formation of Hydrochloride Salt: The crude product can be dissolved in a suitable solvent

and treated with hydrochloric acid to precipitate the hydrochloride salt, which can then be

isolated by filtration.

Synthetic Workflow
The logical flow of the synthesis of Methyl 4-aminothiophene-3-carboxylate is depicted in the

following diagram.

Methyl 4-oxotetrahydrothiophene-3-carboxylate

Reflux (1h)Hydroxylamine Hydrochloride

Methanol

Quench with NaHCO3Cool Extract with Ethyl Acetate Dry & Concentrate Methyl 4-aminothiophene-3-carboxylateYields
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Caption: Synthetic workflow for Methyl 4-aminothiophene-3-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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